Cas no 676477-10-4 (1-(6-chloro-1H-indol-3-yl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(6-chloro-1H-indol-3-yl)-2,2,2-trifluoroethan-1-one
• CAS No: 676477-10-4
• MF: C₁₀H₅ClF₃NO
• MW: 247.601011991501
• MDL: MFCD15524801
• CID: 2101586
• PubChem ID: 22497252
• Update Time: 2025-04-21

1-(6-chloro-1H-indol-3-yl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(6-Chloro-1H-indol-3-yl)-2,2,2-trifluoro-ethanone
• 6-CHLORO-1H-INDOLE-3-TRIFLUOROMETHYL ETHANONE;1-(6-chloro-1H-indol-3-yl)-2,2,2-trifluoro-ethanone;
• 1-(6-Chloro-3-indolyl)-2,2,2-trifluoroethanone
• 1-(6-Chloro-1H-indol-3-yl)-2,2,2-trifluoroethanone
• DOCNWGLGOYLWRC-UHFFFAOYSA-N
• SY058839
• 6-Chloro-1H-indole-3-trifluoromethyl ethanone
• 1-(6-Chloro-1H-indol-3-yl)-2,2,2-trifluoro-ethanon
• 1- (6-Chloro-1H-indol-3-yl)-2,2,2-trifluoro-ethanone
• 1-(6-chloro-1H-indol-3-yl)-2,2,2-trifluoroethan-1-one
• CS-0454853
• AKOS017553187
• MFCD15524801
• EN300-1931378
• SCHEMBL613310
• 889-053-6
• 676477-10-4
• AC6585

• MDL： MFCD15524801
• Inchi： 1S/C10H5ClF3NO/c11-5-1-2-6-7(4-15-8(6)3-5)9(16)10(12,13)14/h1-4,15H
• InChI Key： DOCNWGLGOYLWRC-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C(C(F)(F)F)=O)=CNC=2C=1

Computed Properties

• Exact Mass: 247.00100
• Monoisotopic Mass: 247.0011760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 32.9

Experimental Properties

• PSA: 32.86000
• LogP: 3.56630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles